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Compound of Interest

Compound Name: 2-Ethynyl-6-methoxynaphthalene

L Get Quote

Cat. No.: B157083

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility and stability
data for 2-Ethynyl-6-methoxynaphthalene. Due to the specific nature of this compound,
publicly available quantitative data is limited. Therefore, this guide supplements the existing
data with detailed, generalized experimental protocols that can be adapted by researchers to
determine precise solubility and stability profiles in their own laboratory settings.

Physicochemical Properties

2-Ethynyl-6-methoxynaphthalene is a solid, yellow to light brown powder at room
temperature.[1] A summary of its key physical and chemical properties is presented in Table 1.

Property Value Source
Molecular Formula C13H100 [2][3][4][5][6]
Molecular Weight 182.22 g/mol [21[3][4]1[5][6]
Melting Point 110-114 °C [2][4]5][6]
Appearance Yellow to Light Brown Solid [1]

CAS Number

129113-00-4

[213][4][5]
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Solubility Profile

Quantitative solubility data for 2-Ethynyl-6-methoxynaphthalene is not widely published.
However, qualitative assessments and information on related compounds provide some insight
into its solubility characteristics.

Qualitative Solubility Data

The available information indicates that 2-Ethynyl-6-methoxynaphthalene has limited
solubility in common laboratory solvents.

Solvent Solubility Source
Chloroform Slightly Soluble [1]
Methanol Slightly Soluble [1]

The related compound, 2-methoxynaphthalene, is reported to be insoluble in water, which
suggests that 2-Ethynyl-6-methoxynaphthalene is also likely to be poorly soluble in agueous
solutions.[7]

Experimental Protocol for Solubility Determination

To obtain quantitative solubility data, a standardized experimental protocol such as the shake-
flask method is recommended. This method is a reliable way to determine the equilibrium
solubility of a compound in a given solvent.

Objective: To determine the equilibrium solubility of 2-Ethynyl-6-methoxynaphthalene in a
selected solvent.

Materials:
e 2-Ethynyl-6-methoxynaphthalene
e Solvent of interest (e.g., water, ethanol, DMSO, etc.)

¢ Volumetric flasks
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« Scintillation vials or other suitable sealed containers

o Orbital shaker or magnetic stirrer with temperature control
e Analytical balance

o Centrifuge

e High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis)

e Syringe filters (e.g., 0.45 um PTFE)
Procedure:
o Preparation of Saturated Solution:

o Add an excess amount of 2-Ethynyl-6-methoxynaphthalene to a known volume of the
solvent in a sealed vial. The excess solid should be clearly visible.

o Place the vial on an orbital shaker or use a magnetic stirrer.

o Equilibrate the mixture at a constant temperature (e.g., 25 °C) for a sufficient period
(typically 24-48 hours) to ensure equilibrium is reached.

e Sample Collection and Preparation:

o

After the equilibration period, allow the suspension to settle.

[¢]

Carefully withdraw a known volume of the supernatant using a syringe.

[¢]

Filter the supernatant through a syringe filter to remove all undissolved solids.

Dilute the filtered solution with a known volume of the solvent to a concentration within the

[e]

linear range of the analytical method.

e Quantification:
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o Analyze the diluted sample using a validated HPLC method to determine the
concentration of 2-Ethynyl-6-methoxynaphthalene.

o Prepare a calibration curve using standard solutions of known concentrations to accurately
guantify the compound in the sample.

o Calculation:

o Calculate the solubility using the following formula: Solubility (mg/mL) = (Concentration
from HPLC (mg/mL)) x (Dilution Factor)

The following diagram illustrates the general workflow for this experimental protocol.
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Experimental Workflow for Solubility Determination

Add excess 2-Ethynyl-6-methoxynaphthalene
to a known volume of solvent

CEquiIibrate at constant temperature)
(e.g., 24-48 hours) with agitation
;
(Allow suspension to settle)
;
(Withdraw and filter supernatang
;
(Dilute filtered solution)
;
Gnalyze by HPLC to determine concentratior)
;
(Calculate solubility)
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Logical Flow for Stability Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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